Cas no 327056-30-4 (Benzonitrile, 3-[3-(2-quinolinyl)-1,2,4-oxadiazol-5-yl]-)

• Product Name: Benzonitrile, 3-[3-(2-quinolinyl)-1,2,4-oxadiazol-5-yl]-
• CAS No: 327056-30-4
• MF: C₁₈H₁₀N₄O
• MW: 298.298202991486
• CID: 1451460
• PubChem ID: 9817724
• Update Time: 2025-04-20

Benzonitrile, 3-[3-(2-quinolinyl)-1,2,4-oxadiazol-5-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[3-(2-quinolinyl)-1,2,4-oxadiazol-5-yl]-
• 3-[3-(2-Quinolinyl)-1,2,4-oxadiazol-5-yl]benzonitrile
• 327056-30-4
• SCHEMBL4192798
• DB-183140

• Inchi： 1S/C18H10N4O/c19-11-12-4-3-6-14(10-12)18-21-17(22-23-18)16-9-8-13-5-1-2-7-15(13)20-16/h1-10H
• InChI Key： FKZJTFVDFGPXSB-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C#N)C=2)=NC(C2=CC=C3C=CC=CC3=N2)=N1

Computed Properties

• Exact Mass: 298.0856
• Monoisotopic Mass: 298.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.6